Cas no 1178098-94-6 (1-(5-bromothiophen-2-yl)ethyl(butyl)amine)

1-(5-bromothiophen-2-yl)ethyl(butyl)amine structure
1178098-94-6 structure
Product Name:1-(5-bromothiophen-2-yl)ethyl(butyl)amine
CAS No:1178098-94-6
MF:C10H16BrNS
MW:262.209740638733
CID:5196576
PubChem ID:61000522
Update Time:2023-11-24

1-(5-bromothiophen-2-yl)ethyl(butyl)amine Chemical and Physical Properties

Names and Identifiers

    • [1-(5-Bromothiophen-2-yl)ethyl](butyl)amine
    • n-(1-(5-Bromothiophen-2-yl)ethyl)butan-1-amine
    • 2-Thiophenemethanamine, 5-bromo-N-butyl-α-methyl-
    • 1-(5-bromothiophen-2-yl)ethyl(butyl)amine
    • Inchi: 1S/C10H16BrNS/c1-3-4-7-12-8(2)9-5-6-10(11)13-9/h5-6,8,12H,3-4,7H2,1-2H3
    • InChI Key: RUJOVBANFACBNC-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C(C)NCCCC)S1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 143
  • XLogP3: 3.7
  • Topological Polar Surface Area: 40.3

1-(5-bromothiophen-2-yl)ethyl(butyl)amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-167544-0.05g
[1-(5-bromothiophen-2-yl)ethyl](butyl)amine
1178098-94-6
0.05g
$348.0 2023-09-20
Enamine
EN300-167544-0.1g
[1-(5-bromothiophen-2-yl)ethyl](butyl)amine
1178098-94-6
0.1g
$364.0 2023-09-20
Enamine
EN300-167544-0.25g
[1-(5-bromothiophen-2-yl)ethyl](butyl)amine
1178098-94-6
0.25g
$381.0 2023-09-20
Enamine
EN300-167544-0.5g
[1-(5-bromothiophen-2-yl)ethyl](butyl)amine
1178098-94-6
0.5g
$397.0 2023-09-20
Enamine
EN300-167544-1.0g
[1-(5-bromothiophen-2-yl)ethyl](butyl)amine
1178098-94-6
1g
$728.0 2023-05-24
Enamine
EN300-167544-2.5g
[1-(5-bromothiophen-2-yl)ethyl](butyl)amine
1178098-94-6
2.5g
$810.0 2023-09-20
Enamine
EN300-167544-5.0g
[1-(5-bromothiophen-2-yl)ethyl](butyl)amine
1178098-94-6
5g
$2110.0 2023-05-24
Enamine
EN300-167544-10.0g
[1-(5-bromothiophen-2-yl)ethyl](butyl)amine
1178098-94-6
10g
$3131.0 2023-05-24
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00982984-1g
[1-(5-Bromothiophen-2-yl)ethyl](butyl)amine
1178098-94-6 95%
1g
¥1953.0 2024-04-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00982984-5g
[1-(5-Bromothiophen-2-yl)ethyl](butyl)amine
1178098-94-6 95%
5g
¥5656.0 2024-04-18

1-(5-bromothiophen-2-yl)ethyl(butyl)amine Related Literature

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